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Compound of Interest

Compound Name: Methothrin
CAS No.: 11114-02-6
Cat. No.: B1208205
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
Methothrin, a synthetic pyrethroid insecticide. The information presented herein is intended to
serve as a foundational resource for researchers, scientists, and professionals engaged in
insecticide research and development. This document details the chemical identity,
physicochemical characteristics, and relevant experimental methodologies for the
characterization of Methothrin.

Chemical Identity and Physicochemical Properties

Methothrin is a synthetic pyrethroid insecticide.[1] Its chemical and physical properties are
summarized in the table below, providing a foundational understanding of its characteristics for
research and application.
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Property Value Reference
[4-
(methoxymethyl)phenyllmethyl
IUPAC Name 2,2-dimethyl-3-(2-methylprop- [1112113114]
1-enyl)cyclopropane-1-
carboxylate
CAS Number 34388-29-9 (2121031151611 7]
Molecular Formula C19H2603 [L112][3][5][6]
Molecular Weight 302.41 g/mol [L112][5]1161[ 7]
Boiling Point 369.639 °C at 760 mmHg [1][5][8]
Density 1.075 g/cm3 [11[5]1I8]
Flash Point 154.79 °C [1][5]
Refractive Index 1.501 [1][5]
XLogP3 5.1 [1][5]
Not specified in available
Appearance ) [1]
literature.
Not specified in available
literature; expected to be
Solubility poorly soluble in water and [1]
soluble in non-polar organic
solvents.
] ] Not specified in available
Melting Point [1]

literature.

Experimental Protocols

The determination of the physicochemical properties of pesticides like Methothrin is crucial for

understanding their environmental fate, behavior, and biological activity. Below are detailed

methodologies for key experiments.
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Determination of Lipophilicity (logP)

The octanol-water partition coefficient (logP or logKow) is a critical parameter for assessing the
lipophilicity of a compound. The classical shake-flask method is a standard approach.

Protocol:

» Preparation of Solutions: Prepare a saturated solution of Methothrin in a pre-saturated
mixture of n-octanol and water.

» Equilibration: Place the solution in a glass-stoppered tube or flask and shake for a prolonged
period (e.g., 24 hours) at a constant temperature to ensure equilibrium is reached.

e Phase Separation: Centrifuge the mixture to achieve a clear separation of the n-octanol and
water phases.

o Concentration Measurement: Carefully sample each phase and determine the concentration
of Methothrin using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography (GC).

o Calculation: The logP is calculated as the logarithm of the ratio of the concentration of
Methothrin in the n-octanol phase to its concentration in the aqueous phase.

Solubility Determination

Understanding the solubility of Methothrin in various solvents is essential for formulation
development and environmental risk assessment.

Protocol:

» Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, methanol,
ethanol, acetone, hexane, chloroform).[9][10][11][12][13]

e Equilibrium Method: Add an excess amount of Methothrin to a known volume of the
selected solvent in a sealed vial.

o Agitation and Equilibration: Agitate the vials at a constant temperature for a set period (e.g.,
24-48 hours) to ensure equilibrium is achieved.
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o Sample Preparation: After equilibration, allow the undissolved solid to settle. Filter or
centrifuge the supernatant to obtain a clear, saturated solution.

» Analysis: Quantify the concentration of Methothrin in the saturated solution using a
validated analytical method (e.g., HPLC-UV).

o Expression of Results: Express solubility in terms of mass per unit volume (e.g., mg/L or
g/100 mL).

Stereoisomer Analysis by Capillary Gas
Chromatography (GC)

For pyrethroids like Methothrin, which can have multiple sterecisomers, their separation and
quantification are important as different isomers can exhibit varying biological activities.

Protocol:

Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID).

Column: A fused silica capillary column (e.g., 10m x 0.53mm x 1.0pum film, QF-1).[8]

Temperatures:

o Injector and Detector: 280 °C.[8]

o Column: Isothermal, between 180 °C and 260 °C, depending on the specific pyrethroid.[8]

Carrier Gas: Hydrogen (Hz) at a flow rate of 4.6 mL/min.[8]

Split Ratio: 5:1.[8]

Injection Volume: 1.0 pL.[8]

Visualizations
Mechanism of Action of Methothrin

Methothrin, as a Type | pyrethroid, primarily targets the voltage-gated sodium channels in the
nervous system of insects. The following diagram illustrates this mechanism.
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Caption: Mechanism of action of Methothrin on insect voltage-gated sodium channels.

General Synthesis Workflow for Methothrin

The synthesis of pyrethroid esters like Methothrin typically involves the esterification of a
chrysanthemic acid derivative with a corresponding alcohol.

Chrysanthemic Acid

or Acid Chloride [4-(methoxymethyl)phenyllmethanol

Esterification Reaction
(with catalyst)

Purification
(e.g., Distillation)

Methothrin
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Caption: Generalized workflow for the synthesis of Methothrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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